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Compound of Interest

Tetrahydro-5-methylfuran-2-
Compound Name:
methanol

Cat. No.: B041840

For Researchers, Scientists, and Drug Development Professionals: A Guide to Benchmarking
Tetrahydro-5-methylfuran-2-methanol Against Industry-Standard Solvents.

In the landscape of pharmaceutical research and development, the selection of an appropriate
solvent is a critical decision that can significantly impact reaction efficiency, product purity,
safety, and environmental footprint. This guide provides a comprehensive comparison of
Tetrahydro-5-methylfuran-2-methanol (THFM) against established industry solvents:
Tetrahydrofuran (THF), 2-Methyltetrahydrofuran (2-MeTHF), and Methanol. The data presented
herein is intended to assist researchers and drug development professionals in making
informed decisions for their specific applications.

Physicochemical and Safety Properties: A Tabular
Comparison

The following tables summarize the key physicochemical and safety properties of Tetrahydro-
5-methylfuran-2-methanol and the selected alternative solvents. This data has been compiled
from various chemical and safety data sources.

Table 1: Physicochemical Properties
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2-
Tetrahydro-5-
Tetrahydrofura  Methyltetrahyd
Property methylfuran-2- Methanol
n (THF) rofuran (2-
methanol
MeTHF)
Molecular
C6H1202[1] C4H80 C5H100]?] CH40
Formula
Molecular Weight
116.16[3] 72.11 86.13 32.04
(g/mol)
Boiling Point (°C)  178-180 66[3][4] 80[2] 64.7[5]
Melting Point
) N/A -108.5[3][4] -136[2] -97.6
4
Density (g/cm? at
~1.05 0.889[3][4] 0.854[2] 0.792
20°C)
Flash Point (°C) ~93 -14[6] -11]2] 11
Solubility in o o Limited (14 g/100 o
Miscible Miscible[3][4] Miscible
Water mL at 20°C)
Table 2: Safety and Hazard Information
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2-
Tetrahydro-5-
Hazard Tetrahydrofura Methyltetrahyd
. methylfuran-2- Methanol
Classification n (THF) rofuran (2-
methanol
MeTHF)
Danger, Health
GHS Pictograms  Warning Danger Danger Hazard,
Flammable

Highly flammable

liquid and vapor,

May form Highly flammable  Highly flammable
Flammable liquid  explosive liquid and vapor, liquid and vapor,
and vapor, peroxides, Harmful if Toxic if
Hazard Harmful if Causes serious swallowed, swallowed, in
Statements swallowed, eye irritation, Causes skin contact with skin
Causes serious May cause irritation, Causes  or if inhaled,
eye irritation[3] respiratory serious eye Causes damage
irritation, damage to organs
Suspected of
causing cancer
ICH Solvent Not explicitly
Class classified Class 2 Class 2 Class 2

Experimental Protocols

The determination of the physicochemical and safety properties listed above follows

standardized experimental protocols to ensure accuracy and reproducibility. Below are detailed

methodologies for key experiments.

Determination of Boiling Point (OECD TG 103)

Principle: This method determines the temperature at which a liquid's vapor pressure equals

the atmospheric pressure.

Apparatus:
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Distillation flask

Condenser

Thermometer

Heating mantle

Procedure:

e The liquid is placed in the distillation flask.

e The apparatus is assembled, and the liquid is heated.

e The temperature at which the liquid boils and a steady stream of condensate is observed is
recorded as the boiling point.

e The atmospheric pressure is recorded, and the boiling point is corrected to standard
pressure (101.325 kPa) if necessary.

Determination of Density (OECD TG 109)

Principle: This method measures the mass per unit volume of a substance.
Apparatus:

e Pycnometer or a digital density meter

e Analytical balance

o Constant temperature bath

Procedure (using a pycnometer):

e The empty pycnometer is weighed.

« Itis then filled with the test substance, and the temperature is equilibrated using a constant
temperature bath.
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» The filled pycnometer is weighed again.

e The density is calculated by dividing the mass of the substance by the volume of the
pycnometer.

Determination of Flash Point (e.g., ASTM D93 - Pensky-
Martens Closed Cup Tester)

Principle: This method determines the lowest temperature at which a liquid gives off sufficient
vapor to ignite in the presence of an ignition source.

Apparatus:

» Pensky-Martens closed-cup tester
e Thermometer

« Ignition source

Procedure:

The test cup is filled with the sample to the specified level.

The lid is closed, and the sample is heated at a slow, constant rate.

At specified temperature intervals, an ignition source is introduced into the vapor space.

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite.

Determination of Water Solubility (OECD TG 105)

Principle: This method determines the saturation mass concentration of a substance in water at
a given temperature.

Apparatus:

o Flask with a stirrer
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o Constant temperature bath
» Analytical method for quantification (e.g., chromatography, spectroscopy)
Procedure (Flask Method):

An excess amount of the test substance is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature until equilibrium is reached.

The solution is then filtered or centrifuged to remove undissolved substance.

The concentration of the substance in the aqueous phase is determined using a suitable
analytical method.

Visualizing Solvent Selection and Properties

To aid in the decision-making process, the following diagrams illustrate a logical workflow for
solvent selection and a comparative overview of the key properties of the discussed solvents.
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Define Application Requirements
(e.g., Reaction Type, Temperature)

Initial Solvent Screening
(Solubility, Boiling Point, Reactivity)

i

Safety & Health Assessment
(Toxicity, Flammability, Exposure Limits)

Environmental Impact Evaluation
(Biodegradability, Recyclability)

y

Regulatory Compliance Check
(ICH Guidelines, Local Regulations)

:

Performance & Purity Optimization

'
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Caption: A logical workflow for selecting a suitable solvent in pharmaceutical applications.
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Caption: A comparative overview of key solvent properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b041840?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://monumentchemical.com/uploads/files/TDS/2-methylthf-tds.pdf?v=1737571517732
https://www.gneechem.com/news/tetrahydrofuran-thf-uses-properties-stora-85265860.html
https://qatransport.com/en/knowledge/chemical-thf/
https://macro.lsu.edu/howto/solvents/methanol.htm
https://macro.lsu.edu/howto/solvents/THF.htm
https://www.benchchem.com/product/b041840#benchmarking-the-properties-of-tetrahydro-5-methylfuran-2-methanol-against-industry-standards
https://www.benchchem.com/product/b041840#benchmarking-the-properties-of-tetrahydro-5-methylfuran-2-methanol-against-industry-standards
https://www.benchchem.com/product/b041840#benchmarking-the-properties-of-tetrahydro-5-methylfuran-2-methanol-against-industry-standards
https://www.benchchem.com/product/b041840#benchmarking-the-properties-of-tetrahydro-5-methylfuran-2-methanol-against-industry-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041840?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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